Cas no 1361900-13-1 (5'-Chloro-2,3-dichloro-3'-nitro-biphenyl)

• Product Name: 5'-Chloro-2,3-dichloro-3'-nitro-biphenyl
• CAS No: 1361900-13-1
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4993374
• Update Time: 2025-10-28

5'-Chloro-2,3-dichloro-3'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2,3-dichloro-3'-nitro-biphenyl

• Inchi： 1S/C12H6Cl3NO2/c13-8-4-7(5-9(6-8)16(17)18)10-2-1-3-11(14)12(10)15/h1-6H
• InChI Key： IMQVHRBJLLMVFY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=C(C=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8

Additional information on 5'-Chloro-2,3-dichloro-3'-nitro-biphenyl

5'-Chloro-2,3-dichloro-3'-nitro-biphenyl (CAS No. 1361900-13-1): A Comprehensive Overview of Its Properties and Applications

The compound 5'-Chloro-2,3-dichloro-3'-nitro-biphenyl (CAS No. 1361900-13-1) is a specialized biphenyl derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends related to its application in modern research and development.

Chemically, 5'-Chloro-2,3-dichloro-3'-nitro-biphenyl belongs to the class of nitroaromatic compounds, which are known for their electron-withdrawing properties and versatility in organic synthesis. The presence of multiple chloro and nitro substituents on the biphenyl backbone enhances its reactivity, making it a valuable intermediate in the production of advanced materials and fine chemicals. Researchers often explore its role in cross-coupling reactions and catalysis, topics frequently searched in academic and industrial databases.

One of the most discussed aspects of CAS No. 1361900-13-1 is its potential in green chemistry initiatives. With growing interest in sustainable practices, scientists are investigating how this compound can be synthesized using eco-friendly solvents or catalytic methods to minimize environmental impact. Searches for "sustainable nitroaromatic synthesis" and "green biphenyl derivatives" have surged, reflecting the demand for cleaner production techniques.

In the pharmaceutical sector, 5'-Chloro-2,3-dichloro-3'-nitro-biphenyl has been studied for its potential as a pharmacophore in drug discovery. Its structural motifs are often linked to bioactive molecules, sparking interest in its use for designing novel therapeutics. Queries like "nitro-biphenyl in drug development" and "chloro-nitrogen heterocycles" are commonly encountered in research forums, highlighting its relevance in medicinal chemistry.

Another trending topic is the application of CAS No. 1361900-13-1 in material science. Its ability to form stable π-conjugated systems makes it a candidate for organic electronics, such as OLEDs or conductive polymers. Searches for "nitroaromatic materials for electronics" and "biphenyl-based semiconductors" underscore the compound's potential in next-generation technologies.

From an analytical perspective, the characterization of 5'-Chloro-2,3-dichloro-3'-nitro-biphenyl involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its purity and structural integrity, topics often searched by quality control professionals and synthetic chemists.

In summary, 5'-Chloro-2,3-dichloro-3'-nitro-biphenyl (CAS No. 1361900-13-1) is a multifaceted compound with promising applications across pharmaceuticals, materials science, and sustainable chemistry. Its unique properties and alignment with current research trends make it a subject of ongoing exploration and innovation.